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An In-Depth Technical Guide to the AM3102 Digitally Tunable Bandpass Filter

For researchers, scientists, and professionals in drug development, precision and flexibility in
experimental setups are paramount. In fields where radio frequency (RF) signals are utilized for
sensing, imaging, or data transmission, the ability to isolate specific frequency bands is crucial.
The AM3102 is a miniature, digitally tunable bandpass filter Integrated Circuit (IC) that offers a
high degree of control over frequency selection in the 330 MHz to 1.5 GHz range. This guide
provides a comprehensive overview of the AM3102's specifications, experimental protocols for
its characterization, and a visualization of its operational workflow.

Core Specifications

The AM3102 provides a versatile filtering solution for receivers and transceivers that demand a
flexible center frequency and bandwidth, high dynamic range, and a compact footprint.[1] Its
key performance parameters are summarized in the tables below.

Electrical and Performance Specifications

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10768044#bc-rfq
https://www.benchchem.com/product/b10768044/docs?utm_src=pdf-body#am3102-filter-frequency-range-and-specifications
https://www.benchchem.com/product/b10768044/docs?utm_src=pdf-body#am3102-filter-frequency-range-and-specifications
https://www.benchchem.com/product/b10768044/docs?utm_src=pdf-body#am3102-filter-frequency-range-and-specifications
https://www.benchchem.com/product/b10768044/docs?utm_src=pdf-body#am3102-filter-frequency-range-and-specifications
https://www.mrcy.com/application/files/6617/0984/0447/Datasheet-AM3102-bandpass-mmic-tunable-filter.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Specification Value Notes
Frequency Range 330 MHz to 1.2 GHz or 450 Two.typica.ll application.
MHz to 1.5 GHz configurations are available.
Insertion Loss 2.5dB
Typical Rejection 40 dB
Input IP3 +40 dBm
Supply Voltage +3.3V to +5.0V
Logic Control Voltage 3V or5Vv
Operating Temperature -40°C to +85°C

Physical Specifications

Specification Value
Package 4mm x 6mm QFN
I/O Impedance 50 ohms

Digital Control and Tuning

The AM3102's center frequency and bandwidth are independently adjustable through a 4-bit
digital control for both the low-pass and high-pass corners of the filter.[1][2] This digital control
allows for precise and repeatable filter settings, which is essential for systematic
experimentation.

Experimental Protocols

Characterizing the performance of the AM3102 is a critical step in its integration into any
experimental setup. The following protocols outline the procedures for measuring the key
performance metrics of the filter. These procedures are based on the use of an evaluation
board, which typically includes the AM3102 IC, SMA connectors for RF input and output, and
DIP switches for manual control of the filter settings.[2]
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Required Equipment

o Vector Network Analyzer (VNA)
e DC Power Supply
 SMA Cables

e AM3102 Evaluation Board

Procedure for Measuring Insertion Loss, Return Loss,
and Rejection
» Calibration: Calibrate the VNA over the frequency range of interest (e.g., 200 MHz to 2 GHz)

using a standard calibration kit (Short, Open, Load, Thru).

o Power Supply: Connect the DC power supply to the evaluation board and set the voltage to
the desired level (e.g., +5.0V).

e Connections: Connect the VNA Port 1 to the RF input SMA connector on the evaluation
board and VNA Port 2 to the RF output SMA connector.

« Filter Tuning: Set the desired center frequency and bandwidth using the DIP switches on the
evaluation board, corresponding to the 4-bit digital control for the high-pass and low-pass
filter corners.

e Measurement:

o Measure the S21 parameter to determine the insertion loss and rejection characteristics of
the filter. The insertion loss is the magnitude of S21 at the center of the passband. The
rejection is the magnitude of S21 in the stopbands.

o Measure the S11 parameter to determine the input return loss, which is an indicator of
how well the filter is matched to the 50-ohm source.

» Data Recording: Record the S-parameter data and plot the filter's frequency response.
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« |teration: Repeat steps 4-6 for various filter tuning settings to fully characterize the device's
tunable range.

Signaling Pathway and Experimental Workflow

To understand the operation of the AM3102, it is useful to visualize its internal signal flow and
its place within a typical RF signal chain.

Internal Functional Block Diagram

The following diagram illustrates the internal architecture of the AM3102, showing the path of
the RF signal through the digitally tunable high-pass and low-pass filter sections.

AM3102 IC

RF IN
RF Signal

Digital Control

4-bit HPF
Control ol aEEEErre
4-bit LPE [
Control

Tunable
High-Pass Filter

Tunable

Low-Pass Filter OIS

Click to download full resolution via product page

AM3102 Internal Signal Flow

Typical RF Receiver Experimental Workflow

The AM3102 is often employed as a front-end filter in an RF receiver to select the desired
signal and reject out-of-band interference. The following diagram shows a typical experimental
workflow for a superheterodyne receiver incorporating the AM3102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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